1-((2,3-Dichlorophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
Overview
Description
1-((2,3-Dichlorophenoxy)methyl)-1H-pyrazole-3-carbohydrazide, also known as CPPU, is a plant growth regulator that has been widely used in agricultural practices to enhance fruit growth and yield. CPPU has a unique chemical structure that makes it an effective plant growth regulator.
Scientific Research Applications
Synthesis and Characterization
The compound 1-((2,3-Dichlorophenoxy)methyl)-1H-pyrazole-3-carbohydrazide and its derivatives have been synthesized and characterized, revealing their potential in various scientific applications. These compounds have been explored for their antimicrobial properties, showing potent to weak activity against bacteria and fungi. Among these, specific compounds emerged as effective antimicrobial agents, indicating their usefulness in developing new antimicrobial drugs (Ningaiah et al., 2014).
Vibrational Spectroscopic and Molecular Studies
Vibrational spectroscopic investigations, along with molecular dynamic simulations and molecular docking studies, have been conducted on derivatives of this compound. These studies provide insights into the molecular structure, stability, and potential biochemical interactions of the compound, suggesting its utility in the development of therapeutic agents (Pillai et al., 2017).
Antioxidant and Antitumor Activities
Research on certain aromatic C-nucleoside derivatives of this compound has revealed potent antioxidant and antitumor activities. These findings highlight the compound's potential in the development of new therapeutic agents targeting oxidative stress and cancer (El Sadek et al., 2014).
Antitubercular and Antioxidant Properties
Novel derivatives have been synthesized and evaluated for their antitubercular and antioxidant properties. Some compounds showed good activity against Mycobacterium tuberculosis, although they exhibited poor antioxidant activity. These findings suggest potential applications in tuberculosis treatment (Prathap et al., 2014).
Anti-HSV-1 and Cytotoxic Activities
Research into new pyrazole- and isoxazole-based heterocycles derived from this compound has shown significant anti-HSV-1 and cytotoxic activities, providing a foundation for the development of antiviral and anticancer agents (Dawood et al., 2011).
properties
IUPAC Name |
1-[(2,3-dichlorophenoxy)methyl]pyrazole-3-carbohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N4O2/c12-7-2-1-3-9(10(7)13)19-6-17-5-4-8(16-17)11(18)15-14/h1-5H,6,14H2,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJBMJTYFEMFWDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)OCN2C=CC(=N2)C(=O)NN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301152782 | |
Record name | 1-[(2,3-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301152782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1004193-84-3 | |
Record name | 1-[(2,3-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1004193-84-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(2,3-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301152782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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